Cas no 156053-88-2 (Pentafluoroethyl 2,2,2-Trifluoroethyl Ether)

• Product Name: Pentafluoroethyl 2,2,2-Trifluoroethyl Ether
• CAS No: 156053-88-2
• MF: C₄H₂F₈O
• MW: 218.04530954361
• MDL: MFCD00476371
• CID: 107255
• PubChem ID: 2775955
• Update Time: 2025-05-20

Pentafluoroethyl 2,2,2-Trifluoroethyl Ether Chemical and Physical Properties

Names and Identifiers

• Ethane,1,1,1,2,2-pentafluoro-2-(2,2,2-trifluoroethoxy)-
• 1,1,1,2,2-pentafluoro-2-(2,2,2-trifluoroethoxy)ethane
• Pentafluoroethyl 2,2,2-trifluoroethyl ether
• PC9547
• Pentafluoroethyl2,2,2-trifluoroethylether97%
• Ethane, 1,1,1,2,2-pentafluoro-2-(2,2,2-trifluoroethoxy)-
• SCHEMBL1116348
• DTXSID90379752
• FT-0676404
• ZOMISZRVOJQGOT-UHFFFAOYSA-N
• AKOS015852950
• 156053-88-2
• HFE-338mcf2
• MFCD00476371
• Pentafluoroethyl 2,2,2-Trifluoroethyl Ether

• MDL： MFCD00476371
• Inchi： 1S/C4H2F8O/c5-2(6,7)1-13-4(11,12)3(8,9)10/h1H2
• InChI Key： ZOMISZRVOJQGOT-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(OCC(F)(F)F)F

Computed Properties

• Exact Mass: 217.99800
• Monoisotopic Mass: 217.99778998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1,448 g/cm3
• Boiling Point: 28°C
• PSA: 9.23000
• LogP: 2.72040

Pentafluoroethyl 2,2,2-Trifluoroethyl Ether Security Information

• Hazard Statement： Irritant
• Safety Instruction： S23
• Hazardous Material Identification：
• HazardClass：GAS
• Safety Term：S23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Pentafluoroethyl 2,2,2-Trifluoroethyl Ether

Recent Advances in the Study of Pentafluoroethyl 2,2,2-Trifluoroethyl Ether (CAS: 156053-88-2) and Its Applications in Chemical Biomedicine

Pentafluoroethyl 2,2,2-trifluoroethyl ether (CAS: 156053-88-2) is a fluorinated ether compound that has garnered significant attention in the chemical biomedicine field due to its unique physicochemical properties and potential applications. Recent studies have explored its utility as a solvent, anesthetic, and intermediate in pharmaceutical synthesis. This research brief consolidates the latest findings on this compound, highlighting its molecular characteristics, synthesis pathways, and biomedical relevance.

The compound's structure, featuring both pentafluoroethyl and trifluoroethyl groups, confers exceptional stability and lipophilicity, making it suitable for specialized applications. A 2023 study published in the Journal of Fluorine Chemistry detailed an optimized synthesis route for 156053-88-2, achieving a 92% yield via nucleophilic substitution under mild conditions. This advancement addresses prior challenges in scalability and purity, which are critical for industrial adoption.

In biomedical contexts, Pentafluoroethyl 2,2,2-trifluoroethyl ether has shown promise as a next-generation inhalation anesthetic. Comparative studies with sevoflurane and desflurane, published in Anesthesiology Research and Practice (2024), demonstrated its lower blood-gas partition coefficient (0.45), enabling faster induction and recovery times. Additionally, its minimal metabolism in the liver reduces the risk of toxic byproducts, a significant advantage over traditional anesthetics.

Beyond anesthetics, research has identified its role as a versatile fluorinated building block. A 2024 ACS Medicinal Chemistry Letters report highlighted its incorporation into novel PET (positron emission tomography) tracers, where its fluorine-rich structure enhances imaging resolution. The compound's ability to modulate lipophilicity and metabolic stability has also spurred interest in its use for blood-brain barrier penetration in CNS drug development.

Despite these advances, challenges remain in environmental impact assessments. A recent Green Chemistry (2023) study emphasized the need for improved degradation protocols, as 156053-88-2 exhibits atmospheric persistence (half-life >30 years). Proposed solutions include catalytic defluorination techniques and the development of biodegradable analogs, which are currently under investigation by several research consortia.

In conclusion, Pentafluoroethyl 2,2,2-trifluoroethyl ether represents a multifaceted compound with expanding applications in biomedicine. Ongoing research aims to balance its clinical benefits with environmental sustainability, positioning it as a key player in the future of fluorinated pharmaceuticals. Further studies are warranted to explore its potential in drug delivery systems and as a template for novel bioactive molecules.